1-(2-Hydroxyethoxy)octan-2-OL

• CAS No.: 61625-15-8
• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-(2-hydroxyethoxy)octan-2-ol
• InChI: InChI=1S/C10H22O3/c1-2-3-4-5-6-10(12)9-13-8-7-11/h10-12H,2-9H2,1H3
• InChI Key: JINYDRJPPUUUIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(COCCO)O

Description

1-(2-Hydroxyethoxy)octan-2-OL is an organic compound that belongs to the class of alcohols It is characterized by the presence of a hydroxyl group (-OH) and an ether group (-O-) within its molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Hydroxyethoxy)octan-2-OL can be synthesized through several methods. One common approach involves the reaction of octan-2-ol with ethylene oxide in the presence of a catalyst. The reaction typically occurs under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale reactors and continuous flow processes. The use of efficient catalysts and optimized reaction conditions helps in achieving high yields and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxyethoxy)octan-2-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary alcohols.

Substitution: Formation of halogenated compounds or other functionalized derivatives.

Scientific Research Applications

1-(2-Hydroxyethoxy)octan-2-OL has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and drug development.

Industry: It is used in the formulation of various industrial products, including surfactants, lubricants, and solvents.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethoxy)octan-2-OL involves its interaction with specific molecular targets and pathways. The hydroxyl and ether groups play a crucial role in its reactivity and binding affinity with other molecules. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Octan-1-ol: Similar in structure but lacks the ether group.

2-Octanol: Similar in structure but lacks the hydroxyethoxy group.

1,4-Bis(2-hydroxyethoxy)benzene: Contains two hydroxyethoxy groups attached to a benzene ring.

Uniqueness: 1-(2-Hydroxyethoxy)octan-2-OL is unique due to the presence of both hydroxyl and ether groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications that require specific functional group interactions.